Cas no 3204-61-3 (1,2,4,5-Benzenetetramine)

• Product name: 1,2,4,5-Benzenetetramine
• CAS No: 3204-61-3
• MF: C₆H₁₀N₄
• MW: 138.17040014267
• MDL: MFCD32220459
• CID: 1449827
• PubChem ID: 78261

1,2,4,5-Benzenetetramine Chemical and Physical Properties

Names and Identifiers

• 1,2,4,5-Benzenetetramine
• benzene-1,2,4,5-tetramine
• 1,2,4,5-TETRAAMINO BENZENE
• 1,2,4,5-Benzenetetramine hydrochloride
• 3204-61-3
• AKOS006223212
• 1,2,4,5-tetraaminobenzene
• NSC667249
• A7336
• SCHEMBL107641
• benzene-1,2,4,5-tetraamine
• DTXSID80275759
• BDBM50595928
• CHEMBL374926
• 1,2,4,5-tetraminobenzene
• ALBB-031680

• MDL： MFCD32220459
• Inchi： InChI=1S/C6H10N4/c7-3-1-4(8)6(10)2-5(3)9/h1-2H,7-10H2
• InChI Key： ANUAIBBBDSEVKN-UHFFFAOYSA-N
• SMILES： C1=C(C(=CC(=C1N)N)N)N

Computed Properties

• Exact Mass: 138.0907
• Monoisotopic Mass: 138.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 90.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 104A^2

Experimental Properties

• PSA: 104.08

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 1,2,4,5-Benzenetetramine

Comprehensive Overview of 1,2,4,5-Benzenetetramine (CAS No. 3204-61-3): Properties, Applications, and Research Insights

1,2,4,5-Benzenetetramine (CAS No. 3204-61-3), a polyamine derivative, has garnered significant attention in both academic and industrial research due to its unique chemical structure and versatile applications. This compound, characterized by four amine groups attached to a benzene ring, is often explored for its role in organic synthesis, material science, and biochemical studies. Its systematic name, 1,2,4,5-tetraaminobenzene, reflects its molecular architecture, which enables diverse reactivity and functionalization potential.

In recent years, the demand for specialty chemicals like 1,2,4,5-Benzenetetramine has surged, driven by advancements in nanotechnology and pharmaceutical intermediates. Researchers frequently search for "CAS 3204-61-3 applications" or "1,2,4,5-Benzenetetramine synthesis methods," highlighting its relevance in cutting-edge fields. The compound’s ability to act as a ligand or crosslinking agent makes it invaluable for designing advanced polymers and coordination complexes.

From a structural perspective, 1,2,4,5-Benzenetetramine exhibits high symmetry, which contributes to its stability and reactivity. This property is particularly exploited in supramolecular chemistry, where it serves as a building block for metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). Such materials are pivotal in gas storage, catalysis, and sensor development, aligning with global trends toward sustainable technologies.

The compound’s thermal stability and solubility profile further enhance its utility. For instance, it dissolves readily in polar solvents like water and ethanol, facilitating its use in aqueous-phase reactions. This trait is critical for industries focusing on green chemistry and low-toxicity processes, addressing growing consumer and regulatory demands for eco-friendly solutions.

In the realm of biomedical research, 1,2,4,5-Benzenetetramine has been investigated for its potential in drug delivery systems and diagnostic agents. Its amine-rich structure allows for conjugation with biomolecules, enabling targeted therapies. Queries like "3204-61-3 in medicine" or "benzenetetramine derivatives" reflect this emerging interest, particularly in cancer research and neurodegenerative disease studies.

Despite its niche status, 1,2,4,5-Benzenetetramine exemplifies the intersection of fundamental chemistry and applied science. Future research may explore its electrochemical properties for energy storage applications, such as batteries or supercapacitors, tapping into the booming renewable energy sector. As synthetic methodologies evolve, this compound could unlock novel pathways for high-performance materials.

To summarize, 1,2,4,5-Benzenetetramine (CAS No. 3204-61-3) stands as a multifaceted compound with broad implications across chemistry, materials engineering, and life sciences. Its adaptability to modern scientific challenges ensures its continued prominence in both literature and industrial workflows, making it a subject of enduring relevance.